Cas no 2229625-60-7 (2-(bromomethyl)-5-chlorothieno3,2-bpyridine)

• Product Name: 2-(bromomethyl)-5-chlorothieno3,2-bpyridine
• CAS No: 2229625-60-7
• MF: C₈H₅BrClNS
• MW: 262.553998708725
• CID: 6250094
• PubChem ID: 165788825
• Update Time: 2025-05-20

2-(bromomethyl)-5-chlorothieno3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-chlorothieno3,2-bpyridine
• 2229625-60-7
• 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine
• EN300-1917433

• Inchi： 1S/C8H5BrClNS/c9-4-5-3-6-7(12-5)1-2-8(10)11-6/h1-3H,4H2
• InChI Key： BEUINSSIRCYIQC-UHFFFAOYSA-N
• SMILES： BrCC1=CC2=C(C=CC(=N2)Cl)S1

Computed Properties

• Exact Mass: 260.90146g/mol
• Monoisotopic Mass: 260.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(bromomethyl)-5-chlorothieno3,2-bpyridine

Recent Advances in the Application of 2-(Bromomethyl)-5-chlorothieno[3,2-b]pyridine (CAS: 2229625-60-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine (CAS: 2229625-60-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. This heterocyclic scaffold has attracted significant attention due to its unique structural features, which enable diverse chemical modifications and interactions with biological targets. Recent studies have explored its potential in drug discovery, with a focus on its role as a versatile building block for the construction of pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine in the synthesis of potent and selective fibroblast growth factor receptor (FGFR) inhibitors. The researchers utilized this compound as a key intermediate to introduce the thienopyridine core, which was shown to significantly enhance binding affinity and selectivity towards FGFR isoforms. The resulting compounds exhibited promising anti-proliferative activity against several cancer cell lines, with IC50 values in the low nanomolar range.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel antibacterial agents incorporating the 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine scaffold. The study highlighted the compound's reactivity at the bromomethyl position, which allowed for efficient conjugation with various pharmacophores. The synthesized derivatives demonstrated potent activity against drug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity against mammalian cells.

Significant progress has also been made in understanding the synthetic pathways for 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine. A 2023 study in Organic Process Research & Development presented an optimized, scalable synthesis route with improved yield and purity. The new protocol addressed previous challenges in regioselectivity and purification, making the compound more accessible for pharmaceutical development. The authors reported a 68% overall yield with >99% purity, representing a substantial improvement over previous methods.

Recent computational studies have provided insights into the molecular interactions of derivatives based on this scaffold. Molecular docking and dynamics simulations published in Journal of Chemical Information and Modeling (2024) revealed that the thienopyridine core contributes to favorable π-π stacking interactions with aromatic residues in protein binding sites, while the chloromethyl group serves as an effective handle for further structural optimization. These findings have guided the design of new analogs with enhanced pharmacological properties.

The compound's potential in central nervous system (CNS) drug development was explored in a 2024 study in ACS Chemical Neuroscience. Researchers developed a series of neuroprotective agents using 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine as a starting material. The resulting compounds showed significant activity in models of oxidative stress and neuroinflammation, suggesting potential applications in neurodegenerative disorders. Importantly, several analogs demonstrated good blood-brain barrier permeability in in vitro models.

Ongoing research continues to expand the applications of this versatile building block. Current clinical trials (as of Q2 2024) include two investigational drugs that utilize derivatives of 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine: one targeting solid tumors and another for inflammatory bowel disease. Preliminary results from phase I trials have shown favorable safety profiles, supporting further development of these candidates.

In conclusion, 2-(bromomethyl)-5-chlorothieno[3,2-b]pyridine (CAS: 2229625-60-7) has established itself as a valuable scaffold in modern drug discovery. Its unique chemical properties and demonstrated biological activities across multiple therapeutic areas make it a compound of significant interest for both academic and industrial researchers. Future directions may include exploration of its potential in PROTAC development, covalent inhibitor design, and as a component of targeted drug delivery systems.